Cas no 2228225-65-6 (4-{1-3-(methoxymethyl)furan-2-ylethyl}piperidine)

• Product Name: 4-{1-3-(methoxymethyl)furan-2-ylethyl}piperidine
• CAS No: 2228225-65-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5922946
• PubChem ID: 165970324
• Update Time: 2025-06-28

4-{1-3-(methoxymethyl)furan-2-ylethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-3-(methoxymethyl)furan-2-ylethyl}piperidine
• 4-{1-[3-(methoxymethyl)furan-2-yl]ethyl}piperidine
• EN300-1773036
• 2228225-65-6

• Inchi： 1S/C13H21NO2/c1-10(11-3-6-14-7-4-11)13-12(9-15-2)5-8-16-13/h5,8,10-11,14H,3-4,6-7,9H2,1-2H3
• InChI Key： XQTXMMAIYLOZAL-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.4Ų

Additional information on 4-{1-3-(methoxymethyl)furan-2-ylethyl}piperidine

Chemical Profile of 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine (CAS No: 2228225-65-6)

4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine, identified by its CAS number 2228225-65-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, which is well-documented for its versatile applications in medicinal chemistry due to its structural flexibility and ability to interact with biological targets. The presence of a furan moiety linked to a piperidine ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine consists of a piperidine ring substituted with an ethyl group that further extends into a furan ring. The furan ring, characterized by its oxygen-containing heterocyclic structure, contributes to the compound's overall reactivity and potential interactions with biological systems. Specifically, the methoxymethyl substituent on the furan ring enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine-furan hybrids. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory applications. The unique combination of the piperidine and furan moieties allows for fine-tuning of pharmacokinetic properties, such as blood-brain barrier penetration and metabolic stability. This makes 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine an attractive candidate for further investigation.

One of the most compelling aspects of 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine is its potential as a lead compound for drug development. Researchers have been leveraging computational methods and high-throughput screening to identify derivatives with enhanced biological activity. For instance, studies have demonstrated that modifications to the furan ring can significantly alter binding affinity to target enzymes and receptors. This underscores the importance of structural optimization in maximizing therapeutic efficacy.

The synthesis of 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan moiety necessitates careful handling to ensure regioselectivity and high yield. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular frameworks more efficiently. These advancements are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

In terms of biological activity, preliminary studies on 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine have revealed interesting interactions with various biological targets. For example, it has shown inhibitory effects on certain kinases and enzymes implicated in diseases like cancer and inflammation. The ability to modulate these pathways makes the compound a promising candidate for further exploration in drug discovery pipelines. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as reduced toxicity and improved patient compliance.

The role of computational chemistry in understanding the behavior of 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing lead compounds before moving into costly and time-consuming wet-lab synthesis. Furthermore, machine learning algorithms are being employed to identify patterns in biological activity that can guide future synthetic efforts.

The future prospects for 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine are bright, particularly as more data becomes available on its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from a laboratory curiosity to a viable therapeutic option. As research continues, it is likely that new derivatives will be developed with improved efficacy and safety profiles.

In conclusion, 4-{1-3-(methoxymethyl)furan-2-ylethyl)piperidine (CAS No: 2228225-65-6) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of chemical features positions it as a promising candidate for further exploration in drug discovery. With continued research and development, this compound has the potential to contribute significantly to advancements in medicine.